Cas no 87233-64-5 (2-(4-methylpiperazin-1-yl)-1-[2-(prop-2-en-1-yloxy)ethyl]-1H-benzimidazole (2E)-but-2-enedioate (2:3))

• Product Name: 2-(4-methylpiperazin-1-yl)-1-[2-(prop-2-en-1-yloxy)ethyl]-1H-benzimidazole (2E)-but-2-enedioate (2:3)
• CAS No: 87233-64-5
• MF: C₄₆H₆₀N₈O₁₄
• MW: 949.013812065125
• CID: 1867145
• PubChem ID: 6448423
• Update Time: 2025-04-21

2-(4-methylpiperazin-1-yl)-1-[2-(prop-2-en-1-yloxy)ethyl]-1H-benzimidazole (2E)-but-2-enedioate (2:3) Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpiperazin-1-yl)-1-[2-(prop-2-en-1-yloxy)ethyl]-1H-benzimidazole (2E)-but-2-enedioate (2:3)
• (E)-but-2-enedioic acid,2-(4-methylpiperazin-1-yl)-1-(2-prop-2-enoxyethyl)benzimidazole
• 1H-Benzimidazole, 2-(4-methyl-1-piperazinyl)-1-(2-(2-propenyloxy)ethyl)-, (E)-2-butenedioate(2:3)
• 1-(2-(Allyloxy)ethyl)-2-(4-methyl-1-piperazinyl)benzimidazole fumarate (2:3)
• 87233-64-5

• Inchi： 1S/2C17H24N4O.3C4H4O4/c2*1-3-13-22-14-12-21-16-7-5-4-6-15(16)18-17(21)20-10-8-19(2)9-11-20;3*5-3(6)1-2-4(7)8/h2*3-7H,1,8-14H2,2H3;3*1-2H,(H,5,6)(H,7,8)/b;;3*2-1+
• InChI Key： INYWLUSCQYVZRM-VQYXCCSOSA-N
• SMILES： O(CC=C)CCN1C2C=CC=CC=2N=C1N1CCN(C)CC1.O(CC=C)CCN1C2C=CC=CC=2N=C1N1CCN(C)CC1.OC(/C=C/C(=O)O)=O.OC(/C=C/C(=O)O)=O.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 948.42289862Da
• Monoisotopic Mass: 948.42289862Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 68
• Rotatable Bond Count: 18
• Complexity: 476
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 291Ų